3-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 3-methoxy-N-(oxan-4-yl)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C18H21NO3S/c1-21-16-5-2-4-14(12-16)18(20)19(13-17-6-3-11-23-17)15-7-9-22-10-8-15/h2-6,11-12,15H,7-10,13H2,1H3
• InChI Key: JQTABEKVHKEJRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N(CC2=CC=CS2)C3CCOCC3
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

3-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzamide, also known as MPTB, is a small molecule that has been widely studied for its potential therapeutic applications in various diseases. MPTB is a synthetic compound that belongs to the benzamide class of compounds. It has been shown to have potent biological activity and has been studied extensively in vitro and in vivo.

Scientific Research Applications

Thiophene Derivatives in Heterocyclic Synthesis

Research on thiophene derivatives, including compounds structurally related to 3-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzamide, has led to the development of novel synthetic pathways for heterocyclic compounds. These methodologies are crucial for generating compounds with potential biological activities and for advancing the synthesis of complex molecules (Mohareb et al., 2004).

Antihypertensive and Biological Activities

A series of novel compounds, including structures related to the target compound, have been investigated for their antihypertensive activities, demonstrating the potential of such molecules in medical applications (Cassidy et al., 1992). Additionally, thiophene-3-carboxamide derivatives show promising antibacterial and antifungal properties, highlighting the diversity of biological activities associated with these compounds (Vasu et al., 2005).

Chemical Synthesis and Characterization

Significant work has been conducted on the synthesis and characterization of compounds structurally similar to 3-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzamide. These efforts have led to the development of practical synthesis methods for related compounds and provided detailed insights into their chemical properties (Ikemoto et al., 2005).

Structural Analysis and Applications

The crystal structures of related compounds have been determined, offering valuable information for the design of molecules with desired properties. These structural analyses contribute to the understanding of molecular interactions and reactivity, which are crucial for various applications, including drug design and material science (Kranjc et al., 2012).